![molecular formula C22H17BrN4O4 B2697473 2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide CAS No. 1105222-98-7](/img/structure/B2697473.png)
2-(3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the oxadiazole ring could be formed through a cyclization reaction, while the pyridinone ring could be formed through a condensation reaction. The acetamide group could be introduced through a nucleophilic acyl substitution reaction .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole and pyridinone rings suggests that the molecule could have a planar structure, while the bromophenyl and methoxyphenyl groups could introduce steric hindrance and affect the overall shape of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the oxadiazole ring is generally stable under normal conditions, but can participate in reactions under certain conditions. The pyridinone ring could be involved in reactions with nucleophiles or bases, while the acetamide group could be hydrolyzed to form an acid and an amine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, its melting and boiling points would depend on the strength of the intermolecular forces, and its reactivity would depend on the electronic properties of its atoms .Scientific Research Applications
Antimicrobial and Anticancer Applications
- Synthesis and Evaluation of Antimicrobial Activity : 1,3,4-oxadiazole compounds, including those substituted with bromophenyl groups, have been synthesized and assessed for antimicrobial efficacy. These compounds exhibit variable degrees of activity against selected microbial species, suggesting their potential as antimicrobial agents (Gul et al., 2017).
- Cytotoxicity Screening for Cancer Treatment : Derivatives of 1,3,4-oxadiazole have been explored for their cytotoxic effects on various cancer cell lines. Some compounds in this category have demonstrated significant cytotoxicity, indicating their potential as anticancer agents (Vinayak et al., 2014).
Biological Screening and Chemical Reactivity
- Enzyme Inhibition Studies : Certain acetamide derivatives of 1,3,4-oxadiazole have been synthesized and evaluated for their inhibitory activity against enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These studies suggest potential applications in treating diseases related to enzyme dysfunction (Rehman et al., 2013).
Novel Synthetic Routes and Characterization
- Synthetic Methodologies : Research has focused on developing novel synthetic routes for creating 1,3,4-oxadiazole derivatives. These methodologies facilitate the exploration of new compounds with potential biological activities. The structural elucidation of these compounds is achieved through various spectroscopic techniques, highlighting the importance of synthesis in drug discovery (Moormann et al., 2004).
Optical and Electronic Applications
- Nonlinear Optical Properties : The study of 1,3,4-oxadiazole derivatives for their nonlinear optical properties has implications for optoelectronic applications. Such compounds can behave as optical limiters, useful in the development of devices that protect against intense light exposure (Chandrakantha et al., 2011).
Mechanism of Action
Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body. If it’s intended for use in materials science, its properties would depend on its molecular structure and the way it interacts with other molecules .
Safety and Hazards
The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it could pose a dust explosion hazard. If it’s a liquid, it could pose a fire hazard. Its toxicity would depend on factors such as its reactivity, its bioavailability, and the specific biological targets it interacts with .
Future Directions
The future research directions for this compound would depend on its intended applications. For example, if it’s being studied as a potential drug, future research could focus on optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting preclinical and clinical trials. If it’s being studied for use in materials science, future research could focus on studying its properties and finding ways to incorporate it into useful materials .
properties
IUPAC Name |
2-[3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17BrN4O4/c1-30-17-10-8-16(9-11-17)24-19(28)13-27-12-2-3-18(22(27)29)21-25-20(26-31-21)14-4-6-15(23)7-5-14/h2-12H,13H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHSMIAPXNYWUQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17BrN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.